Cas no 2361634-80-0 (N-(6-Azaspiro[3.4]octan-8-ylmethyl)-2,2,2-trifluoroacetamide;hydrochloride)

• Product Name: N-(6-Azaspiro[3.4]octan-8-ylmethyl)-2,2,2-trifluoroacetamide;hydrochloride
• CAS No: 2361634-80-0
• MF: C₁₀H₁₆ClF₃N₂O
• MW: 272.695052146912
• CID: 6129060
• PubChem ID: 139026531
• Update Time: 2025-10-29

N-(6-Azaspiro[3.4]octan-8-ylmethyl)-2,2,2-trifluoroacetamide;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 2361634-80-0
• N-(6-Azaspiro[3.4]octan-8-ylmethyl)-2,2,2-trifluoroacetamide;hydrochloride
• EN300-7434057
• N-({6-azaspiro[3.4]octan-8-yl}methyl)-2,2,2-trifluoroacetamide hydrochloride

• Inchi： 1S/C10H15F3N2O.ClH/c11-10(12,13)8(16)15-5-7-4-14-6-9(7)2-1-3-9;/h7,14H,1-6H2,(H,15,16);1H
• InChI Key： ZQVZXBVLPUNXHN-UHFFFAOYSA-N
• SMILES： Cl.FC(C(NCC1CNCC21CCC2)=O)(F)F

Computed Properties

• Exact Mass: 272.0903253g/mol
• Monoisotopic Mass: 272.0903253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 286
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 41.1Ų

Additional information on N-(6-Azaspiro[3.4]octan-8-ylmethyl)-2,2,2-trifluoroacetamide;hydrochloride

Introduction to Compound CAS No. 2361634-80-0: N-(6-Azaspiro[3.4]octan-8-ylmethyl)-2,2,2-trifluoroacetamide; Hydrochloride

The compound with CAS No. 2361634-80-0, known as N-(6-Azaspiro[3.4]octan-8-ylmethyl)-2,2,2-trifluoroacetamide; Hydrochloride, is a highly specialized chemical entity that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is notable for its unique structural features and potential applications in drug development. The spiro framework in its structure, characterized by the fusion of two rings at a single atom, contributes to its intriguing chemical properties. Recent studies have highlighted its role in modulating biological pathways, making it a promising candidate for therapeutic interventions.

N-(6-Azaspiro[3.4]octan-8-ylmethyl)-2,2,2-trifluoroacetamide; Hydrochloride is synthesized through a series of intricate reactions that involve the strategic introduction of functional groups. The presence of the trifluoroacetamide moiety enhances its stability and bioavailability, while the hydrochloride salt form ensures optimal solubility for pharmacological studies. Researchers have employed advanced spectroscopic techniques to elucidate its three-dimensional structure, revealing a highly ordered arrangement of atoms that is critical for its biological activity.

Recent advancements in computational chemistry have enabled scientists to predict the binding affinities of this compound with various biological targets. For instance, molecular docking studies have demonstrated its potential to interact with key enzymes involved in metabolic pathways. These findings underscore its potential as a lead compound in the development of novel therapeutics. Furthermore, the spiro system's rigidity has been shown to enhance selectivity, reducing off-target effects and improving efficacy.

The hydrochloride form of this compound is particularly advantageous in pharmaceutical applications due to its stability under physiological conditions. Studies have shown that it exhibits favorable pharmacokinetic profiles, including efficient absorption and prolonged retention in systemic circulation. This makes it an attractive candidate for the treatment of chronic conditions where sustained drug levels are desirable.

Another area of active research involves the exploration of this compound's stereochemical properties. The spiro structure introduces a degree of asymmetry that can significantly influence its interaction with biological systems. Chemists have employed chiral resolution techniques to isolate enantiomers, paving the way for enantioselective studies that could reveal novel therapeutic insights.

In conclusion, N-(6-Azaspiro[3.4]octan-8-ylmethyl)-2,2,2-trifluoroacetamide; Hydrochloride represents a cutting-edge advancement in chemical synthesis and drug discovery. Its unique structural features and promising biological properties position it as a valuable tool in addressing unmet medical needs. As research continues to uncover its full potential, this compound stands at the forefront of innovation in the pharmaceutical sciences.